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Compound of Interest

Compound Name: 4-Hydroxy-8-iodoquinoline

Cat. No.: B1642623

Get Quote

Executive Summary
8-iodo-4-quinolinol (Systematic name: 8-iodoquinolin-4(1H)-one) is a halogenated heterocyclic

scaffold used primarily as an intermediate in medicinal chemistry.[1] It serves as a critical

"handle" for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira)

at the C8 position, allowing for the diversification of the quinolone core found in various

antibacterial and anticancer agents.[1]

Parameter Data

Common Name 8-iodo-4-quinolinol

Systematic Name 8-iodoquinolin-4(1H)-one

Molecular Formula

Molecular Weight 271.06 g/mol

Exact Mass 270.95 g/mol

Core Scaffold Quinoline (Benzo[b]pyridine)

Key Substituents Iodine (C8), Ketone/Hydroxyl (C4)
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Chemical Structure & Tautomerism
Structural Analysis
The molecule consists of a bicyclic quinoline ring system.[1] The iodine atom at position 8

provides significant steric bulk and a reactive site for oxidative addition.[1] The oxygen

functionality at position 4 introduces tautomeric complexity.[1]

Tautomeric Equilibrium
Like most 4-substituted quinolines with an oxygen atom, this compound exhibits keto-enol

tautomerism.[1]

Keto Form (Predominant): 8-iodoquinolin-4(1H)-one.[1] In the solid state and in polar

solvents, the equilibrium heavily favors the 4-quinolone (keto) form due to the aromatic

stability of the pyridone-like ring and intermolecular hydrogen bonding.[1]

Enol Form (Minor): 8-iodo-4-hydroxyquinoline.[1] This form is often trapped when O-

alkylation is performed or in specific non-polar environments.[1]

Diagram 1: Tautomeric Equilibrium of 8-Iodo-4-Quinolinol

Keto Form (Major) Enol Form (Minor)

8-iodoquinolin-4(1H)-one
(NH / C=O)
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Caption: The equilibrium favors the keto form (left) due to significant resonance stabilization

energy in the pyridone ring system.

Synthesis Protocol (Gould-Jacobs Reaction)[1]
The most reliable route for synthesizing 8-iodo-4-quinolinol is the Gould-Jacobs reaction,

starting from 2-iodoaniline.[1] This pathway avoids the ambiguity of direct iodination, which

often favors the 3- or 6-positions.[1]
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Reaction Scheme
Condensation: 2-Iodoaniline + Diethyl ethoxymethylenemalonate (EMME).[1]

Cyclization: Thermal closure to the quinolone ester.[1]

Hydrolysis: Saponification of the ester.[1]

Decarboxylation: Removal of the carboxyl group to yield the target.[1]

Diagram 2: Synthesis Workflow
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Caption: Step-by-step Gould-Jacobs synthesis pathway for high-fidelity production of 8-iodo-4-

quinolinol.
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Detailed Methodology
Step 1: Condensation[1]

Reagents: 2-Iodoaniline (1.0 eq), Diethyl ethoxymethylenemalonate (1.1 eq).

Conditions: Heat neat or in toluene at 110–140°C for 2–4 hours.

Observation: Evolution of ethanol indicates reaction progress.[1]

Purification: Recrystallize the resulting solid enamine from ethanol/hexane.

Step 2: Thermal Cyclization
Medium: Dowtherm A (Eutectic mixture of biphenyl and diphenyl ether).

Protocol: Add the enamine portion-wise to boiling Dowtherm A (~250°C). Rapid addition is

crucial to prevent polymerization.[1]

Duration: 30–60 minutes.[1]

Workup: Cool to room temperature. Dilute with hexane to precipitate the ester.[1] Filter and

wash with hexane to remove Dowtherm A.[1]

Step 3: Hydrolysis & Decarboxylation[1]
Hydrolysis: Reflux the ester in 10% NaOH (aq) for 4 hours. Acidify with HCl to precipitate the

3-carboxylic acid.[1]

Decarboxylation: Suspend the dried acid in diphenyl ether and heat to reflux (~260°C) until

CO₂ evolution ceases (approx. 1–2 hours).

Final Isolation: Cool, dilute with hexane, filter the precipitate. Recrystallize from DMF or

acetic acid.[1]

Physicochemical Properties[1][2][4][5][6][8][9][11]
[12][13][14]
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Property Value / Description

Appearance Off-white to tan powder

Melting Point
>200°C (Typical for 4-quinolones; exact MP

depends on purity/solvate)

Solubility
Low: Water, Diethyl etherModerate: Methanol,

Ethanol (hot)High: DMSO, DMF, DMAc

pKa ~11 (OH/NH acidic proton), ~2 (Basic Nitrogen)

LogP ~2.5 (Estimated)

Applications in Drug Development[1]
The 8-iodo substituent is a "privileged handle" for late-stage functionalization.[1]

Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to generate 8-aryl-4-quinolones, a

scaffold common in novel antiviral and anticancer research.[1]

Sonogashira Coupling: Reaction with terminal alkynes to create rigid, extended pi-systems.

[1]

Heck Reaction: Introduction of alkenyl groups.[1]

Mechanistic Causality: The iodine atom is the weakest carbon-halogen bond on the ring (C-I <

C-Br < C-Cl), making it the first site of oxidative addition by Pd(0) catalysts, allowing for

selective functionalization at C8 without disturbing the C4-carbonyl.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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